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Compound of Interest

Compound Name: Fmoc-Met-OH-d3

Cat. No.: B1448251 Get Quote

This technical guide provides a detailed analysis of the molecular weight of the deuterated

amino acid derivative, Fmoc-Met-OH-d3. It is intended for researchers, scientists, and

professionals in the field of drug development who utilize isotopically labeled compounds in

their studies.

Core Analysis: Molecular Weight Determination
Fmoc-L-methionine (Fmoc-Met-OH) is a widely used derivative in solid-phase peptide

synthesis. Its deuterated isotopologue, Fmoc-Met-OH-d3, is a valuable tool in various research

applications, including mass spectrometry-based proteomics and metabolic studies. The key to

its utility lies in the precise mass difference introduced by the deuterium atoms.

The standard, non-deuterated Fmoc-Met-OH has a molecular formula of C₂₀H₂₁NO₄S and a

molecular weight of 371.45 g/mol [1][2][3][4]. The "-d3" designation in Fmoc-Met-OH-d3
signifies that three hydrogen atoms have been replaced by three deuterium atoms. In the case

of methionine, this substitution typically occurs at the terminal methyl group attached to the

sulfur atom.

The molecular weight of Fmoc-Met-OH-d3 is calculated by subtracting the mass of the three

replaced hydrogen atoms from the molecular weight of the standard Fmoc-Met-OH and adding

the mass of the three deuterium atoms.

Calculation:
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Molecular Weight of Fmoc-Met-OH = 371.45 g/mol

Atomic Weight of Hydrogen (H) ≈ 1.008 g/mol [5][6]

Atomic Weight of Deuterium (D) ≈ 2.014 g/mol

Mass of 3 Hydrogen atoms = 3 * 1.008 g/mol = 3.024 g/mol

Mass of 3 Deuterium atoms = 3 * 2.014 g/mol = 6.042 g/mol

Molecular Weight of Fmoc-Met-OH-d3 = (Molecular Weight of Fmoc-Met-OH) - (Mass of 3 H) +

(Mass of 3 D) Molecular Weight of Fmoc-Met-OH-d3 = 371.45 - 3.024 + 6.042 = 374.468 g/mol

Data Presentation: Summary of Molecular Weights
For clarity and ease of comparison, the quantitative data related to the molecular weight

determination is summarized in the table below.

Compound/Element Molecular/Atomic Weight ( g/mol )

Fmoc-Met-OH 371.45[1][2][3][4]

Hydrogen (H) 1.008[5][6]

Deuterium (D) 2.014

Fmoc-Met-OH-d3 374.468

Experimental Protocols
The molecular weight of Fmoc-Met-OH-d3 presented in this guide is a calculated value derived

from the known molecular weight of Fmoc-Met-OH and the standard atomic weights of

hydrogen and deuterium. The experimental verification of this molecular weight would typically

be performed using high-resolution mass spectrometry.

Conceptual Workflow for Mass Spectrometry Verification:

Sample Preparation: A solution of Fmoc-Met-OH-d3 is prepared in a suitable solvent, such

as acetonitrile or methanol, often with the addition of a small amount of formic acid to
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promote ionization.

Infusion and Ionization: The sample solution is introduced into the mass spectrometer,

typically via direct infusion or liquid chromatography. Electrospray ionization (ESI) is a

common technique used to generate gas-phase ions of the analyte.

Mass Analysis: The generated ions are guided into the mass analyzer (e.g., a time-of-flight or

Orbitrap analyzer), which separates them based on their mass-to-charge ratio (m/z).

Detection and Data Analysis: The detector records the abundance of ions at each m/z value,

generating a mass spectrum. The molecular weight is determined from the peak

corresponding to the protonated molecule, [M+H]⁺.

Mandatory Visualization
The logical relationship for the calculation of the molecular weight of Fmoc-Met-OH-d3 is

illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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